Cas no 680988-08-3 (2,6-diethynylpyrazine)

• Product Name: 2,6-diethynylpyrazine
• CAS No: 680988-08-3
• MF: C₈H₄N₂
• MW: 128.130761146545
• CID: 1057712
• PubChem ID: 45079117
• Update Time: 2025-06-15

2,6-diethynylpyrazine Chemical and Physical Properties

Names and Identifiers

• 2,6-diethynylpyrazine
• Pyrazine, 2,6-diethynyl- (9CI)
• SCHEMBL21121975
• 680988-08-3
• F2167-5079
• AKOS040815733
• Pyrazine, 2,6-diethynyl-
• G75890
• DB-289036

• Inchi： 1S/C8H4N2/c1-3-7-5-9-6-8(4-2)10-7/h1-2,5-6H
• InChI Key： FPPODGWAYJTUFO-UHFFFAOYSA-N
• SMILES： N1C(C#C)=CN=CC=1C#C

Computed Properties

• Exact Mass: 128.037448136g/mol
• Monoisotopic Mass: 128.037448136g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 25.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines

Additional information on 2,6-diethynylpyrazine

Comprehensive Overview of 2,6-Diethynylpyrazine (CAS No. 680988-08-3): Properties, Applications, and Innovations

2,6-Diethynylpyrazine (CAS No. 680988-08-3) is a highly specialized organic compound that has garnered significant attention in recent years due to its unique molecular structure and versatile applications in advanced materials science. This pyrazine derivative features two ethynyl groups attached to the pyrazine ring, making it a valuable building block for conjugated polymers, pharmaceutical intermediates, and organic electronics. Its CAS number 680988-08-3 is frequently searched in academic and industrial databases, reflecting its growing importance in cutting-edge research.

The compound's molecular structure enables exceptional electron mobility, a property highly sought after in the development of organic semiconductors and OLED materials. Researchers are particularly interested in how 2,6-diethynylpyrazine can enhance the performance of flexible electronics, a trending topic as wearable technology gains mainstream adoption. Recent studies have explored its potential in solar cell applications, where its light-absorbing properties could improve energy conversion efficiency.

From a synthetic chemistry perspective, CAS 680988-08-3 serves as a crucial intermediate for constructing more complex heterocyclic compounds. Its alkyne functional groups allow for diverse click chemistry reactions, making it invaluable in drug discovery programs. Pharmaceutical companies are investigating derivatives of 2,6-diethynylpyrazine for potential bioactive molecules, particularly in neurological and anti-inflammatory research areas.

The material science community has identified 2,6-diethynylpyrazine-based polymers as promising candidates for conductive inks used in printed electronics. This aligns with current industry demands for sustainable manufacturing processes and green chemistry solutions. Environmental considerations of this compound are also being studied, with focus on its biodegradation pathways and eco-friendly synthesis methods.

Analytical characterization of 680988-08-3 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the compound's high purity and structural integrity, which are critical for research applications. Storage recommendations for 2,6-diethynylpyrazine emphasize protection from moisture and light to maintain stability.

In the context of nanotechnology, derivatives of 2,6-diethynylpyrazine have shown potential in creating molecular wires and nanoscale sensors. This connects to popular searches about quantum computing materials and next-generation sensors, positioning the compound as relevant to futuristic technologies. The thermal stability of this pyrazine derivative makes it suitable for high-performance applications.

Commercial availability of CAS 680988-08-3 has increased to meet research demands, with suppliers offering various purity grades and custom synthesis options. Pricing trends reflect its status as a specialty chemical, with cost varying based on scale and purity requirements. Researchers often inquire about bulk purchasing options and technical specifications when sourcing this material.

Future research directions for 2,6-diethynylpyrazine include exploring its catalytic properties and potential in energy storage systems. The compound's versatility ensures it remains at the forefront of materials innovation, addressing current challenges in renewable energy and smart materials development. Its unique combination of properties continues to inspire novel applications across multiple scientific disciplines.